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Compound of Interest

2-(4-Bromothiophen-2-
Compound Name:
yl)acetonitrile

Cat. No.: B062297

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight determination for
the compound 2-(4-Bromothiophen-2-yl)acetonitrile. The information is presented to be a
ready reference for researchers and professionals in the fields of chemistry and drug
development.

Molecular Structure and Composition

The chemical structure of 2-(4-Bromothiophen-2-yl)acetonitrile is based on a thiophene ring,
substituted with a bromo group at the 4-position and an acetonitrile group at the 2-position. The
molecular formula for this compound is CeHaBrNS.[1][2][3][4][5]

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The standard atomic weights for the elements present in 2-(4-Bromothiophen-2-
yl)acetonitrile are sourced from the International Union of Pure and Applied Chemistry
(IUPAC).

The calculation is as follows:

e Carbon (C): 6 atoms x 12.011 u = 72.066 u[6][7][8]
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Hydrogen (H): 4 atoms x 1.008 u = 4.032 u[9][10][11][12][13]

Bromine (Br): 1 atom x 79.904 u = 79.904 u[14][15][16][17][18]

Nitrogen (N): 1 atom x 14.007 u = 14.007 u[19][20][21][22][23]

Sulfur (S): 1 atom x 32.06 u = 32.06 u[24][25][26][27][28]
Total Molecular Weight = 72.066 + 4.032 + 79.904 + 14.007 + 32.06 = 202.069 u

This value is often rounded for practical applications. Several chemical suppliers list the
molecular weight as 202.07 g/mol or 202.074 g/mol .[1][3][4][5]

Data Presentation: Atomic and Molecular Weights

For clarity and ease of comparison, the atomic and molecular weight data are summarized in
the table below.

Total
Standard o
] ] . Contribution
Element Symbol Atomic Count Atomic Weight
to Molecular
(u) .
Weight (u)
Carbon C 6 12.011[8] 72.066
Hydrogen H 4 1.008[11] 4.032
Bromine Br 1 79.904[14] 79.904
Nitrogen N 1 14.007[8][22] 14.007
Sulfur S 1 32.06[28] 32.06
Total CeH4BrNS 13 202.069

Experimental Protocols

The determination of the molecular weight of a compound like 2-(4-Bromothiophen-2-
yl)acetonitrile is typically confirmed experimentally using mass spectrometry. A detailed,
generalized protocol for such an analysis is provided below.
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Obijective: To experimentally determine the molecular weight of 2-(4-Bromothiophen-2-
yl)acetonitrile using mass spectrometry.

Materials:

o Sample of 2-(4-Bromothiophen-2-yl)acetonitrile
e A suitable solvent (e.g., acetonitrile, methanol)

o Mass spectrometer (e.g., LC-MS, GC-MS)
Procedure:

o Sample Preparation: A dilute solution of the compound is prepared by dissolving a small
amount in a suitable solvent.

e Introduction into the Mass Spectrometer: The sample solution is introduced into the ion
source of the mass spectrometer.

 lonization: The molecules are ionized, for example, by electrospray ionization (ESI) or
electron ionization (ElI).

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by the mass analyzer.

o Detection: The detector records the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to
the molecular ion, which provides the experimental molecular weight.

Logical Relationship of Molecular Weight
Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight of 2-
(4-Bromothiophen-2-yl)acetonitrile.
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Constituent Elements Atomic Weights (u)

Gy e
—————————— Nitrogen (N) 14.007
Calculation
Molecular Formula [§i . . - . . Molecular Weight
CoH4BrNS Bromine (Br) 79.904 — | Sum of (Atomic Count * Atomic Weight) 202.069 u
A A
_________ Hydrogen (H) 1.008
S
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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